Cas no 91004-38-5 (3-acetamido-4-hydroxybenzoic acid)

• Product Name: 3-acetamido-4-hydroxybenzoic acid
• CAS No: 91004-38-5
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD14583147
• CID: 749519
• PubChem ID: 53985849
• Update Time: 2025-04-23

3-acetamido-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(acetylamino)-4-hydroxy-
• 3-(Acetylamino)-4-hydroxybenzoic acid
• 3-acetamido-4-hydroxybenzoic acid
• 3-Acetamino-4-hydroxy-benzoesaeure
• 3-Acetylamino-4-hydroxy-benzoesaeure
• 3-acetylamino-4-hydroxy-benzoic acid
• Benzoic acid,3-(acetylamino)-4-hydroxy
• EN300-907565
• SCHEMBL81134
• AKOS023884914
• 3-Acetamido-4-hydroxybenzoicacid
• MFCD14583147
• AS-8424
• DTXSID50708165
• 91004-38-5
• 3-acetylamino-4-hydroxybenzoic acid
• CHEMBL4590347
• CHEBI:140603
• 3-acetamino-4-hydroxybenzoic acid
• G62779
• DTXCID90658913

• MDL： MFCD14583147
• Inchi： 1S/C9H9NO4/c1-5(11)10-7-4-6(9(13)14)2-3-8(7)12/h2-4,12H,1H3,(H,10,11)(H,13,14)
• InChI Key： BXBFVCYLJXGOGI-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)O)C=C1NC(C)=O

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 90.12000
• LogP: 1.69830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 3-acetamido-4-hydroxybenzoic acid

Benzoic Acid, 3-(Acetylamino)-4-Hydroxy-

Benzoic acid, 3-(acetylamino)-4-hydroxy-, also known by its CAS number 91004-38-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid backbone with specific substituents that confer it with distinctive chemical and biological properties. The presence of an acetylamino group at the third position and a hydroxyl group at the fourth position on the benzene ring makes this compound a valuable subject for research in drug discovery and material science.

The synthesis of benzoic acid, 3-(acetylamino)-4-hydroxy- involves a series of well-defined chemical reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and cost-effective. These improvements are particularly important for scaling up production to meet the growing demand in various applications.

One of the most promising areas of research involving this compound is its potential application in drug development. Studies have shown that benzoic acid, 3-(acetylamino)-4-hydroxy- exhibits significant bioactivity, particularly in modulating key cellular pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, recent research has highlighted its ability to inhibit certain enzymes that play a critical role in tumor progression. This finding has sparked interest among pharmaceutical companies looking to develop new therapeutic agents.

In addition to its pharmacological applications, benzoic acid, 3-(acetylamino)-4-hydroxy- has also been explored for its potential use in materials science. Its unique chemical structure makes it a candidate for applications in the development of advanced materials such as polymers and sensors. Researchers are particularly interested in its ability to form stable complexes with metal ions, which could be harnessed for creating novel materials with enhanced properties.

The structural elucidation of this compound has been made possible through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques have provided insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its reactivity and biological activity. Furthermore, computational chemistry methods have been employed to predict the compound's behavior under various conditions, aiding in the design of more effective synthetic routes.

The safety profile of benzoic acid, 3-(acetylamino)-4-hydroxy- has also been a focus of recent studies. Researchers have investigated its toxicity profile to assess its suitability for use in pharmaceutical applications. Preliminary results suggest that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development.

In conclusion, benzoic acid, 3-(acetylamino)-4-hydroxy-, or CAS No. 91004-38-5, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and bioactivity make it an attractive target for ongoing research efforts aimed at harnessing its full potential in drug discovery and materials science.